Cas no 1227598-79-9 (3,5-Di(pyridin-3-yl)isonicotinaldehyde)

• Product Name: 3,5-Di(pyridin-3-yl)isonicotinaldehyde
• CAS No: 1227598-79-9
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4801899
• Update Time: 2025-07-02

3,5-Di(pyridin-3-yl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-di(pyridin-3-yl)isonicotinaldehyde
• 3,5-Di(pyridin-3-yl)isonicotinaldehyde

• Inchi： 1S/C16H11N3O/c20-11-16-14(12-3-1-5-17-7-12)9-19-10-15(16)13-4-2-6-18-8-13/h1-11H
• InChI Key： GEPINQUCWBKHQT-UHFFFAOYSA-N
• SMILES： O=CC1C(=CN=CC=1C1C=NC=CC=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 261.09
• Monoisotopic Mass: 261.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.7

Additional information on 3,5-Di(pyridin-3-yl)isonicotinaldehyde

Research Brief on 3,5-Di(pyridin-3-yl)isonicotinaldehyde (CAS: 1227598-79-9): Recent Advances and Applications in Chemical Biology and Medicine

3,5-Di(pyridin-3-yl)isonicotinaldehyde (CAS: 1227598-79-9) is a heterocyclic aldehyde compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of 3,5-Di(pyridin-3-yl)isonicotinaldehyde is its role in the development of multi-targeted kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including EGFR, VEGFR, and PDGFR, which are critical targets in oncology. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its applications in oncology, 3,5-Di(pyridin-3-yl)isonicotinaldehyde has also been explored as a scaffold for the design of anti-inflammatory agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported that modifications to the pyridine rings of the compound resulted in enhanced interaction with the NF-κB signaling pathway, a key regulator of inflammation. These findings suggest that the compound could serve as a valuable starting point for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 3,5-Di(pyridin-3-yl)isonicotinaldehyde has also seen significant improvements in recent years. A 2022 publication in Organic Letters described a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions to efficiently assemble the pyridine rings. This method not only reduces the number of synthetic steps but also improves the overall yield and purity of the compound, making it more accessible for large-scale production and further research applications.

Despite these promising developments, challenges remain in the optimization of 3,5-Di(pyridin-3-yl)isonicotinaldehyde derivatives for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further medicinal chemistry efforts. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for continued investigation in the fields of chemical biology and drug discovery.

In conclusion, 3,5-Di(pyridin-3-yl)isonicotinaldehyde (CAS: 1227598-79-9) represents a versatile and promising scaffold for the development of novel therapeutic agents. Recent research has elucidated its potential in oncology and inflammation, while advances in synthetic methodologies have improved its accessibility for further study. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of next-generation drugs targeting complex diseases.